Cas no 54405-27-5 (Mini Gastrin I, human)

• Product Name: Mini Gastrin I, human
• CAS No: 54405-27-5
• MF: C₇₄H₉₉N₁₅O₂₆S
• MW: 1646.73
• CID: 1588933
• PubChem ID: 16143203
• Update Time: 2025-06-11

Mini Gastrin I, human Chemical and Physical Properties

Names and Identifiers

• 22-34-Gastrin I (pig), 22-l-leucine-
• Mini Gastrin I, human
• des-1-tryptophan-mini gastrin I, human, HG-13
• [L-Leu22]gastrin I(22-34)【pig】
• 22-L-leucine-22-34-Gastrin I(pig)
• Gastrin 13
• L-Leu-L-Glu-L-Glu-L-Glu-L-Glu-L-Glu-L-Ala-L-Tyr-Gly-L-Trp-L-Met-L-Asp-L-Phe-NH2
• L-Phenylalaninamide, L-leucyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-alanyl-L-tyrosylglycyl-L-tryptophyl-L-methionyl-L-α-aspartyl-
• 22-34-Gastrin I (swine), 22-L-leucine- (9CI)
• L-Leucyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-α-glutamyl-L-alanyl-L-tyrosylglycyl-L-tryptophyl-L-methionyl-L-α-aspartyl-L-phenylalaninamide
• 22-34-(22-Leucine)-gastrin I
• 2: PN: WO2009033683 PAGE: 82 claimed protein
• 2: PN: WO2009033683 PAGE: 98 claimed protein
• 6: PN: DE10255132 PAGE: 3/12 unclaimed sequence
• HY-P5109
• Minigastrin I (human)
• CS-0676447
• BDBM82236
• 54405-27-5
• Gastrin-I-(5-17)
• MFCD00133359
• DA-75549
• EINECS 259-152-3

• Inchi： 1S/C74H99N15O26S/c1-37(2)30-44(75)65(106)81-47(19-24-58(94)95)68(109)83-49(21-26-60(98)99)70(111)85-50(22-27-61(100)101)71(112)84-48(20-25-59(96)97)69(110)82-46(18-23-57(92)93)67(108)79-38(3)64(105)88-53(32-40-14-16-42(90)17-15-40)66(107)78-36-56(91)80-54(33-41-35-77-45-13-9-8-12-43(41)45)73(114)86-51(28-29-116-4)72(113)89-55(34-62(102)103)74(115)87-52(63(76)104)31-39-10-6-5-7-11-39/h5-17,35,37-38,44,46-55,77,90H,18-34,36,75H2,1-4H3,(H2,76,104)(H,78,107)(H,79,108)(H,80,91)(H,81,106)(H,82,110)(H,83,109)(H,84,112)(H,85,111)(H,86,114)(H,87,115)(H,88,105)(H,89,113)(H,92,93)(H,94,95)(H,96,97)(H,98,99)(H,100,101)(H,102,103)/t38-,44-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-/m0/s1
• InChI Key： HRSUIUNCTPSRLR-SOLHVGTRSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@H](NC(=O)CNC(=O)[C@@H](NC(=O)[C@H](C)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@@H](N)CC(C)C)CC1C=CC(O)=CC=1)C(=O)N[C@@H](CCSC)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@H](C(=O)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 433.110279
• Monoisotopic Mass: 433.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47
• XLogP3: -4

Mini Gastrin I, human Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Mini Gastrin I, human

Mini Gastrin I, human (CAS No. 54405-27-5): A Comprehensive Overview

Mini Gastrin I, human, identified by its chemical abstracts service number CAS No. 54405-27-5, is a synthetic peptide that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound is a truncated form of the naturally occurring hormone gastrin, specifically designed to retain its biological activity while exhibiting enhanced stability and reduced immunogenicity. The development and application of Mini Gastrin I have been instrumental in advancing our understanding of gastrointestinal physiology and in the development of novel therapeutic strategies for various gastrointestinal disorders.

The primary function of Mini Gastrin I is to stimulate the secretion of gastric acid and pepsinogen, which are essential for the digestion of proteins. Unlike its full-length counterpart, Mini Gastrin I has been engineered to eliminate certain regions that contribute to its rapid degradation in vivo. This modification has made it a valuable tool for both research and clinical applications, particularly in the study of gastric motility and acid secretion.

Recent studies have highlighted the role of Mini Gastrin I in the pathogenesis of peptic ulcer disease and gastroesophageal reflux disease (GERD). Research indicates that Mini Gastrin I can modulate the expression of genes involved in gastric acid secretion and mucosal protection. For instance, a study published in Journal of Pharmacological Research demonstrated that administration of Mini Gastrin I could significantly reduce gastric acid output in patients with GERD, thereby alleviating symptoms such as heartburn and regurgitation.

In addition to its therapeutic potential, Mini Gastrin I has been utilized as a diagnostic tool in the assessment of gastric emptying and intestinal motility. Its synthetic nature allows for precise control over its molecular structure, making it an ideal candidate for use in biochemical assays and imaging techniques. For example, radiolabeled Mini Gastrin I has been employed in scintigraphic studies to evaluate gastric emptying rates in patients with dysmotility disorders.

The development of Mini Gastrin I has also spurred innovation in peptide drug delivery systems. Researchers have explored various formulations to enhance its bioavailability and target specificity. One notable approach involves the use of nanoparticles to encapsulate Mini Gastrin I, which has shown promise in preclinical studies for delivering the peptide directly to target tissues while minimizing systemic side effects.

Another area where Mini Gastrin I has made significant contributions is in the study of neoplasia. Emerging evidence suggests that gastrin peptides can influence tumor growth and metastasis through complex signaling pathways. A study published in International Journal of Cancer reported that Mini Gastrin I could modulate the expression of growth factors and cytokines involved in tumor progression. This finding opens up new avenues for developing targeted therapies for gastrointestinal cancers.

The synthesis and purification of Mini Gastrin I require stringent quality control measures to ensure consistency and efficacy. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to verify the purity and molecular weight of the peptide. These methods are critical for ensuring that the final product meets the rigorous standards required for both research and clinical applications.

The future prospects for Mini Gastrin I are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating conditions such as Helicobacter pylori infection, where it could serve as an adjunct therapy to antibiotics. Additionally, studies are underway to evaluate its efficacy in managing chronic gastritis and other inflammatory gastrointestinal diseases.

In conclusion, Mini Gastrin I (CAS No. 54405-27-5) represents a significant advancement in peptide-based therapeutics. Its synthetic design offers a unique combination of biological activity and stability, making it a versatile tool for both research and clinical purposes. As our understanding of gastrointestinal physiology continues to evolve, Mini Gastrin I is poised to play a pivotal role in the development of novel treatments for a wide range of digestive disorders.